Cas no 21226-30-2 (Benzenesulfonamide,N-(2-chlorophenyl)-)
Benzenesulfonamide, N-(2-chlorophenyl)- is a sulfonamide derivative characterized by the presence of a chlorophenyl substituent on the nitrogen atom of the benzenesulfonamide core. This compound exhibits notable chemical stability and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structural features, including the electron-withdrawing sulfonamide group and the chloro-substituted aromatic ring, contribute to its utility in the development of bioactive molecules, particularly in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound's well-defined molecular structure allows for precise functionalization, enabling researchers to tailor its properties for specific applications. It is commonly employed in the synthesis of more complex sulfonamide-based compounds due to its reliable reactivity patterns.
21226-30-2 structure
Product Name:Benzenesulfonamide,N-(2-chlorophenyl)-
CAS No:21226-30-2
MF:C12H10ClNO2S
MW:267.731300830841
CID:288492
PubChem ID:252039
Update Time:2025-07-02
Benzenesulfonamide,N-(2-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,N-(2-chlorophenyl)-
- N-(2-chlorophenyl)benzenesulfonamide
- 2-Chlor-benzolsulfanilid
- 2'-Chlorobenzenesulfonanilide
- Benzolsulfonsaeure-2-chloranilid
- SCHEMBL3791578
- IDI1_008686
- Cambridge id 5112585
- N-(2-Chlorophenyl)benzenesulfonamide #
- 21226-30-2
- Benzenesulfonamide, N-(2-chlorophenyl)-
- HMS1413F05
- NSC-673920
- KMSWCQQQRKBBAH-UHFFFAOYSA-N
- IFLab1_000467
- EU-0003045
- DTXSID80291111
- AKOS000668869
- CCG-105157
- MFCD00541867
- NSC-73196
- NSC673920
- N-(2-CHLOROPHENYL)-1-BENZENESULFONAMIDE
- NCIOpen2_003845
- NSC73196
- STL199640
-
- MDL： MFCD00541867
- Inchi： 1S/C12H10ClNO2S/c13-11-8-4-5-9-12(11)14-17(15,16)10-6-2-1-3-7-10/h1-9,14H
- InChI Key： KMSWCQQQRKBBAH-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1NS(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 267.01200
- Monoisotopic Mass: 267.0120774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 54.55000
- LogP: 4.29460
Benzenesulfonamide,N-(2-chlorophenyl)- Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Benzenesulfonamide,N-(2-chlorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB349263-100mg |
N-(2-Chlorophenyl)benzenesulfonamide; . |
21226-30-2 | 100mg |
€228.00 | 2025-04-20 | ||
| abcr | AB349263-250mg |
N-(2-Chlorophenyl)benzenesulfonamide; . |
21226-30-2 | 250mg |
€324.50 | 2025-04-20 | ||
| abcr | AB349263-500mg |
N-(2-Chlorophenyl)benzenesulfonamide; . |
21226-30-2 | 500mg |
€464.80 | 2025-04-20 | ||
| abcr | AB349263-1g |
N-(2-Chlorophenyl)benzenesulfonamide; . |
21226-30-2 | 1g |
€597.70 | 2025-04-20 |
Benzenesulfonamide,N-(2-chlorophenyl)- Related Literature
-
A. Sunil Kumar,Jyothi Kudva,B. R. Bharath,K. Ananda,Rajitha Sadashiva,S. Madan Kumar,B. C. Revanasiddappa,Vasantha Kumar,P. D. Rekha,Damodara Naral New J. Chem. 2019 43 1597
-
Davood Azarifar,Fatemeh Soleimanei RSC Adv. 2014 4 12119
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